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Compound of Interest

3-(Methylsulfanyl)-2-oxopropanoic
Compound Name:

acid
CAS No.: 18542-43-3
Cat. No.: B14712154

Get Quote

\ J

CAS Number: 18542-43-3 Synonyms: 3-Methylthiopyruvate; S-Methyl-3-mercaptopyruvate; 3-
Methylthio-2-oxopropanoic acid Formula: CaHeO3S Molecular Weight: 134.15 g/mol

Executive Summary & Safety Profile

3-(Methylsulfanyl)-2-oxopropanoic acid is an

-keto acid analog of cysteine/methionine metabolites. Unlike its more common homolog
(KMTB), this 3-carbon chain compound presents specific stability and handling challenges. It is
corrosive, possesses a potent sulfur stench, and is prone to decarboxylation or oxidation if
mishandled.

Immediate Hazard Classification:
» Corrosive (Skin/Eye): Acidic nature (pKa
2.5-3.0).

» Stench: Volatile organic sulfur compounds (VOSCSs) are detectable at ppb levels.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14712154#bc-rfq
https://www.benchchem.com/product/b14712154/docs?utm_src=pdf-body#disposal-handling-guide-3-methylsulfanyl-2-oxopropanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14712154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Reactivity: Incompatible with strong oxidizers (risk of exothermic sulfoxide formation) and
strong bases (vigorous neutralization).

hvsicochemical ies & Identificati

Property Data Operational Implication

Viscosity changes with

Yellowish liquid or low-melting temperature; ensure warm

Appearance ) ) )
solid water bath if solid before
transfer.
) Aqueous spills can be diluted;
. Soluble in water, ethanol, . _
Solubility organic spills require solvent-
DMSO .
compatible absorbents.
Do not mix with bleach
Acidic ( (NaOCil) directly; releases
Acidity Chlorine gas (
-keto acid)
).
Keep cold (-20°C) for storage;
Stability Labile dispose of if dark/viscous
(polymerization).
od Strong Sulfurous Double-containment required.
or
(Cabbage/Rotten) Fume hood mandatory.

Operational Disposal Procedures
A. Pre-Disposal Assessment

Before acting, determine the waste category.[1] This compound is typically classified as D002
(Corrosive) and potentially ignitable depending on the solvent carrier.

B. Small-Scale Disposal (< 50 mL/qg)

For laboratory bench waste, residual vials, or reaction byproducts.

e Preparation:
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o Perform all work in a functioning chemical fume hood.

o PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.

o Neutralization (The "Safe-pH" Protocol):

o

Goal: Convert the volatile acid into a non-volatile salt (Sodium 3-methylthiopyruvate) to
reduce vapor pressure and corrosivity.

o

Step 1: Prepare a 5% Sodium Bicarbonate (

) or dilute Sodium Hydroxide (

) solution in a beaker.

[¢]

Step 2: Slowly add the 3-(methylsulfanyl)-2-oxopropanoic acid to the base solution.

= Caution:

evolution will occur with bicarbonate.

[¢]

Step 3: Check pH. Aim for pH 6-8.[1]
e Odor Control (Optional but Recommended):

o Once neutralized (pH > 7), trace amounts of bleach (1-2%) can be added to oxidize the
sulfur group to a sulfoxide, reducing odor.

o CRITICAL WARNING: NEVER add bleach to the acidic form. Acid + Bleach = Chlorine
Gas.

e Containerization:

o Transfer the neutralized solution into a waste container labeled "High BTU Organic Waste"
or "Sulfur-Containing Organic Waste."

o Do not mix with heavy metal waste streams.

C. Large-Scale/Stock Disposal (> 100 mL/g)
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For expired stock bottles or bulk synthesis waste.

Do Not Bulking: Do not attempt to neutralize large volumes in the lab due to heat generation.

Segregation: Keep the original container if intact. If the seal is compromised, place the entire
bottle into a larger chemically resistant container (overpack) with vermiculite or charcoal-
impregnated absorbent pads.

Labeling: Clearly mark "Contains Organic Sulfur — Stench — Corrosive."

Disposal Path: Route directly to professional chemical waste services for Incineration with
Scrubber. This ensures complete destruction of the carbon backbone and capture of

emissions.

Emergency Response: Spill Cleanup

Scenario: A 20mL vial drops and shatters inside the fume hood.

Evacuate & Ventilate: Ensure hood sash is at the lowest working position. Alert lab
personnel.

Absorb: Cover the spill immediately with Spill-X-A (acid neutralizer) or dry sand/vermiculite.
o Avoid: Paper towels (high surface area increases stench evaporation).

Neutralize: If using sand, sprinkle solid sodium bicarbonate over the absorbent.

Collect: Scoop material into a wide-mouth jar.

Decontaminate: Wipe the surface with a 10% bleach solution ONLY AFTER the bulk acid has
been removed and the surface pH is checked.

Visual Workflows
Diagram 1: Disposal Decision Logic

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14712154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste: 3-(Methylsulfanyl)-2-oxopropanoic acid

Volume Assessment

Small Scale (<50 mL) Large Scale / Stock

[n Fume Hood Do Not Open

Neutralize with 5% NaHCO3
(Target pH 6-8)

Overpack in Secondary Containment
(Vermiculite/Charcoal)

Optional

Add 1% Bleach for Odor
(ONLY if pH > 7)

Containerize:
High BTU / Organic Waste

Professional Incineration

Click to download full resolution via product page

Caption: Decision matrix for safe disposal based on volume, prioritizing neutralization for small
amounts and containment for bulk stock.

Diagram 2: Chemical Hazard & Incompatibility
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> CHLORINE GAS RELEASE
3-(Methylsulfanyl)-2-oxopropanoic acid Incompatible Strong Oxidizers Runaway Exotherm
(Acidic + Sulfide) (H202, HNO3) (Sulfoxide formation)

Neutralization

Strong Bases -~
(Conc. NaOH) =

Violent Heat Generation

Click to download full resolution via product page

Caption: Critical incompatibility map highlighting the risk of chlorine gas generation if mixed
directly with bleach without prior neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.ic.ptb.de [ic.ptb.de]
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e To cite this document: BenchChem. [Disposal & Handling Guide: 3-(Methylsulfanyl)-2-
oxopropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14712154/docs#disposal-handling-guide-3-
methylsulfanyl-2-oxopropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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